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Introduction
n-Tetradecane, a straight-chain alkane with the chemical formula C₁₄H₃₀, is a colorless,

flammable liquid.[1][2] As a well-defined hydrocarbon, it serves as a crucial reference

substance in gas chromatography, a component in fuel research, and a model compound in

studies of phase behavior and surfactant formulations.[1][3] Its predictable physical properties

and thermal stability make it an important material in various research and industrial

applications.[1] This guide provides a comprehensive overview of the core physical

characteristics of n-tetradecane, complete with detailed experimental protocols for their

determination.

Core Physical and Chemical Properties
n-Tetradecane is a nonpolar organic compound, rendering it insoluble in water but soluble in

many organic solvents such as ethanol and ether.[4][5] It is a stable compound under

recommended storage conditions.

Table 1: General and Chemical Properties of n-Tetradecane
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Property Value Source(s)

Chemical Formula C₁₄H₃₀ [1][6]

Molar Mass 198.39 g/mol [4][6]

Appearance Colorless liquid [7][8][9]

Odor Gasoline-like to odorless [9]

Solubility in Water <0.0001 g/L [4]

CAS Number 629-59-4 [4][6]

Quantitative Physical Data
The physical properties of n-tetradecane have been extensively studied and are well-

documented. The following tables summarize the key quantitative data.

Table 2: Thermodynamic Properties of n-Tetradecane

Property Value Conditions Source(s)

Melting Point 5.5 - 6 °C [4][6][10]

Boiling Point 252 - 254 °C at 760 mmHg [6][11]

Flash Point 99 - 102 °C Closed Cup [4][12]

Autoignition

Temperature
200 - 202 °C [12][13]

Vapor Pressure 1.55 Pa at 25 °C [4]

1 mm Hg at 76.4 °C [3]

Lower Explosive Limit 0.5 %(V) [4][12]

Upper Explosive Limit 6.5 %(V) [4]

Table 3: Physicochemical Properties of n-Tetradecane
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Property Value Conditions Source(s)

Density 0.762 g/cm³ at 20 °C [4]

0.7628 g/cm³ at 25 °C [7][8]

Kinematic Viscosity 3 mm²/s at 40 °C [4]

Dynamic Viscosity 2.13 mPa·s at 25 °C [7]

Refractive Index 1.429 at 20 °C, n20/D [10][11]

Surface Tension 26.53 - 26.56 mN/m at 20 °C [10][14]

Vapor Density 6.83 (vs air) [3][11]

Experimental Protocols
Accurate determination of the physical properties of n-tetradecane is essential for its

application in research and industry. The following are detailed methodologies for key

experiments, based on established standards.

Determination of Melting Point
The melting point is determined as the temperature range over which the solid n-tetradecane
transitions to a liquid.

Apparatus: Melting point apparatus, capillary tubes, thermometer.

Procedure:

A small, finely powdered sample of solidified n-tetradecane is packed into a capillary tube

to a height of 1-2 mm.[15]

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a controlled rate, typically starting with a rapid heating to

approach the expected melting point, then reducing to a rate of about 1-2 °C per minute

for the final determination.[16]
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The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.[17]

The temperature at which the entire solid has turned into a clear liquid is recorded as the

end of the melting range.[17]

Determination of Boiling Point
The boiling point is determined using a laboratory batch distillation unit as per ASTM D86.[5]

[18]

Apparatus: Distillation flask, condenser, receiving cylinder, thermometer, heating source.

Procedure:

A 100 mL sample of n-tetradecane is measured into the distillation flask.

The apparatus is assembled with the thermometer bulb positioned correctly to measure

the vapor temperature.

The sample is heated, and the temperature at which the first drop of condensate falls from

the condenser is recorded as the initial boiling point.

The distillation is continued, and vapor temperatures are recorded as the volume of

condensate in the receiving cylinder reaches specific percentages of the initial charge.

The final boiling point is the maximum temperature observed during the distillation.

Determination of Density
The density of n-tetradecane is determined using a digital density meter according to ASTM

D4052.[10][11][19]

Apparatus: Digital density meter with an oscillating U-tube.

Procedure:

The instrument is calibrated with dry air and distilled water.
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A small volume (approximately 1-2 mL) of the n-tetradecane sample is injected into the

oscillating U-tube.[19]

The instrument measures the change in the oscillation frequency of the tube caused by

the mass of the sample.[19]

The density is calculated from this frequency change and the calibration data, and is

typically reported at 20°C.[11]

Determination of Viscosity
The kinematic viscosity is determined using a capillary viscometer.

Apparatus: Capillary viscometer, constant temperature water bath, stopwatch.

Procedure:

The viscometer is filled with the n-tetradecane sample and placed in a constant

temperature water bath until it reaches thermal equilibrium.[20]

The liquid is drawn up through the capillary tube by suction.[20]

The time taken for the liquid to flow between two marked points on the viscometer under

the influence of gravity is measured.[20]

The kinematic viscosity is calculated by multiplying the flow time by the calibration

constant of the viscometer.[20]

Determination of Flash Point
The flash point is determined using a Pensky-Martens closed-cup tester as per ASTM D93.[1]

[6][21]

Apparatus: Pensky-Martens closed-cup tester.

Procedure:

The sample cup is filled with n-tetradecane to the specified level.[21]
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The sample is heated at a slow, constant rate while being stirred.[7][21]

At regular temperature intervals, the stirring is stopped, and an ignition source is applied to

the vapor space above the liquid.[7][21]

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors of the sample to ignite.[21]

Determination of Autoignition Temperature
The autoignition temperature is determined according to ASTM E659.[4][13][14]

Apparatus: Uniformly heated vessel (flask), temperature control system, syringe for sample

injection.

Procedure:

The flask is heated to a predetermined temperature.[13]

A small, measured quantity of n-tetradecane is injected into the heated flask.[13]

The time to ignition is observed. If ignition occurs, the test is repeated at a lower

temperature. If no ignition occurs, the test is repeated at a higher temperature.

The autoignition temperature is the lowest temperature at which the n-tetradecane
sample will spontaneously ignite.[13]

Determination of Refractive Index
The refractive index is measured using a refractometer.[8]

Apparatus: Abbe refractometer or a digital refractometer.

Procedure:

A few drops of the n-tetradecane sample are placed on the prism of the refractometer.[22]

The instrument is closed, and the temperature is allowed to equilibrate, typically to 20°C.
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Light is passed through the sample, and the boundary line between the light and dark

fields is observed through the eyepiece (for an Abbe refractometer) or read from the digital

display.

This reading corresponds to the refractive index of the sample.

Determination of Surface Tension
The surface tension is measured using the du Noüy ring method.[23][24][25]

Apparatus: Tensiometer with a platinum-iridium ring.

Procedure:

The platinum ring is thoroughly cleaned and attached to the tensiometer's balance.[26]

A sample of n-tetradecane is placed in a dish on the instrument's platform.

The ring is immersed in the liquid and then slowly pulled through the surface.[27]

The force required to pull the ring through the liquid surface is measured. The maximum

force just before the liquid film breaks is used to calculate the surface tension.[26][27]

Visualizations
Experimental Workflow for Physical Property
Determination
The following diagram illustrates a logical workflow for the comprehensive physical

characterization of a liquid chemical like n-tetradecane.
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Sample Preparation & Initial Assessment
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Caption: Experimental workflow for n-tetradecane characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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